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Compound of Interest

Compound Name: Titanium;bromide

Cat. No.: B13741411

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of titanium tetrabromide (TiBra). It is intended for professionals in research and
development who require detailed information on handling, experimental procedures, and the
chemical behavior of this versatile reagent.

Core Chemical and Physical Properties

Titanium tetrabromide is an orange, crystalline, hygroscopic solid at room temperature.[1][2] It
is a diamagnetic compound due to the d° electron configuration of the titanium(lV) center.[1][3]
A key characteristic of TiBra is its high volatility, making it the most volatile transition metal
bromide.[1] It is highly soluble in nonpolar organic solvents such as chlorocarbons and
benzene.[1][3]

Quantitative Data Summary

The following table summarizes the key physical and chemical properties of titanium
tetrabromide.
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Property Value References
Molecular Formula TiBra [1]
Molar Mass 367.483 g/mol [1]
Appearance Orange-brown crystalline solid [1]
Density 3.25 g/cm?3 [1]
Melting Point 39 °C (312 K) [1]
Boiling Point 230 °C (503 K) [1]
Crystal Structure Cubic, Pa3 [1]
Coordination Geometry Tetrahedral [1]
Dipole Moment 0D [1]
Solubility in water Hydrolyzes [1]
Solubility in other solvents Soluble in chlorocarbons, [11[3]
benzene

Reactivity and Chemical Behavior
Hydrolysis
Titanium tetrabromide reacts vigorously and exothermically with water in a hydrolysis reaction.

[1] This reaction is rapid and potentially dangerous, releasing corrosive hydrogen bromide
(HBr) gas.[1] The overall reaction can be represented as:

TiBra(s) + 2H20(l) — TiOz(s) + 4HBr(g)

Due to its hygroscopic nature, TiBra must be handled under anhydrous conditions to prevent
decomposition.[2]

Lewis Acidity

With a titanium(I1V) center, titanium tetrabromide is a strong Lewis acid.[1] It readily forms
adducts with a variety of Lewis bases, such as ethers and amines. For example, it reacts with
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tetrahydrofuran (THF) to form complexes like TiBra(THF)2.[1] This Lewis acidity is the basis for
its primary application as a catalyst in organic synthesis.[1]

Redox Reactions and Ligand Exchange

Titanium tetrabromide can participate in redistribution reactions with other titanium tetrahalides.
For instance, it reacts with titanium tetrachloride (TiCls) to produce a statistical mixture of mixed
halides, TiBra-xClx (where x = 0-4).[1]

Key Experimental Protocols
Synthesis and Purification of Titanium Tetrabromide

A common laboratory-scale synthesis involves the reaction of titanium tetrachloride with
anhydrous hydrogen bromide.[3]

Materials:

Redistilled titanium tetrachloride (TiCla)

» Reagent-grade benzene, dried

e Anhydrous hydrogen bromide (HBr) gas

e Phosphorus pentoxide (P20s) for drying

o Two-necked 250-mL flask

« Distillation apparatus

e Salt-ice bath

Dry box or glove box
Procedure:

 All manipulations should be performed in a dry box under an inert atmosphere (e.g., nitrogen
or argon).[3]
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Prepare a solution of 35 g of TiClsa in 71 g of dry benzene in the two-necked flask.[3]
Cool the flask to 0 °C using a salt-ice bath.[3]
Dry HBr gas by passing it through a tower of P20s.[3]

Bubble the dry HBr gas through the TiCla solution at a flow rate of approximately 350
cm3/min. The solution will change color from colorless to yellow, then to red.[3]

Continue gassing for 1 hour, then stop the HBr flow and allow the solution to warm to room
temperature over 3 hours.[3]

Remove the solvent (benzene) by distillation.[3]

Distill the remaining product, collecting the fraction that boils between 229 °C and 232 °C.
The purified TiBra will be an orange-red solid upon cooling.[3]

The expected yield is approximately 80%. The product should be stored in a tightly sealed
container under an inert atmosphere.[2][3]

Handling and Storage

Handling: Always handle titanium tetrabromide in a well-ventilated area, preferably in a fume
hood or glovebox.[4] Avoid all personal contact, including inhalation of dust or fumes.[4]
Personal protective equipment (PPE), including gloves, safety glasses, and a face shield, is
mandatory.[2] When quenching or reacting with water, always add the TiBra slowly to the
water; never the other way around, to avoid a violent reaction.[4]

Storage: Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[4]
The storage area should be designated for corrosive materials. Store under an inert
atmosphere, such as nitrogen, as it is sensitive to air and moisture.[2]

Lewis Acid Catalysis: Example of a Friedel-Crafts
Acylation

Titanium tetrabromide can be used as a Lewis acid catalyst for various organic transformations,

including Friedel-Crafts reactions.
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Materials:

e Titanium tetrabromide (TiBra)

e Anhydrous solvent (e.g., dichloromethane, nitrobenzene)

o Aromatic substrate (e.g., anisole)

e Acylating agent (e.g., acetyl chloride)

e Round-bottom flask with a magnetic stirrer

 Inert atmosphere setup (nitrogen or argon)

o Standard workup reagents (e.g., dilute HCI, sodium bicarbonate solution, brine, anhydrous
magnesium sulfate)

Procedure:

e Set up a dry, oven-baked round-bottom flask under an inert atmosphere.

e Dissolve the aromatic substrate in the anhydrous solvent.

o Add the titanium tetrabromide catalyst to the solution (typically 0.1 to 1.1 equivalents). The
addition may be exothermic.

o Cool the mixture to a suitable temperature (e.g., 0 °C).

o Slowly add the acylating agent to the reaction mixture.

» Allow the reaction to stir at the appropriate temperature for the required time, monitoring by a
suitable technique (e.g., TLC or GC).

» Upon completion, carefully quench the reaction by pouring it into a mixture of ice and dilute
HCI.

o Separate the organic layer, and wash sequentially with water, sodium bicarbonate solution,
and brine.
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» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure to obtain the crude product.

» Purify the product by a suitable method, such as column chromatography or distillation.

Visualizations of Workflows and Reactions

The following diagrams illustrate key processes and chemical behaviors of titanium

tetrabromide.

Preparation
— / N 4 Workup & Purificati
Reaction orkup & Purification
S Collect 229-232°C
: 3 Warm to RT ( Distill off Fractional\ fraction . [ PureTiBra
Reaction at 0°C L > .
| Benzene Distillation (solid)
—
Dry HBr Gas S
| ——

Click to download full resolution via product page

Workflow for the synthesis and purification of TiBra.
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Simplified pathway for the hydrolysis of TiBra.
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Summary of TiBr4's reactivity as a Lewis acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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